Cas no 896615-39-7 (methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate)

Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate is a heterocyclic compound featuring a benzothiazole moiety linked to a substituted thiophene carboxylate ester. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The presence of both benzothiazole and thiophene rings enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The ester group offers versatility for further functionalization, while the dimethyl substitution on the thiophene ring contributes to stability and controlled reactivity. Its well-defined crystalline form ensures consistent purity for research applications.
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate structure
896615-39-7 structure
Product Name:methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
CAS No:896615-39-7
MF:C16H14N2O3S2
MW:346.423961162567
CID:848686
Update Time:2025-10-19

methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 2-[(2-benzothiazolylcarbonyl)amino]-4,5-dimethyl-, methyl ester
    • methyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dimethylthiophene-3-carboxylate
    • methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
    • Inchi: 1S/C16H14N2O3S2/c1-8-9(2)22-14(12(8)16(20)21-3)18-13(19)15-17-10-6-4-5-7-11(10)23-15/h4-7H,1-3H3,(H,18,19)
    • InChI Key: PGAYQAURDAFEIX-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C(C(=O)OC)=C1NC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 476
  • Topological Polar Surface Area: 125

methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2590-1459-2μmol
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2590-1459-5μmol
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2590-1459-10μmol
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2590-1459-20μmol
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2590-1459-1mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2590-1459-2mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2590-1459-3mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2590-1459-4mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2590-1459-5mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2590-1459-10mg
methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate
896615-39-7 90%+
10mg
$79.0 2023-05-16

Additional information on methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate

Professional Introduction to Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 896615-39-7)

Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate, with the CAS number 896615-39-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the integration of heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The presence of both benzothiazole and thiophene moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural composition of Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate is notable for its intricate arrangement of functional groups. The methyl ester group at the carboxyl position enhances the compound's solubility and stability, facilitating its handling in synthetic and analytical procedures. Additionally, the amide linkage between the benzothiazole ring and the thiophene core introduces a polar region that can interact with biological molecules, potentially modulating their activity. This structural design aligns with current trends in medicinal chemistry, where multicomponent reactions and heterocyclic integrations are leveraged to develop novel bioactive entities.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated efficacy across various therapeutic domains. The benzothiazole scaffold is particularly recognized for its role in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific derivative Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate builds upon this legacy by incorporating additional functional elements that may enhance its pharmacological profile. The dimethylthiophene component contributes to the molecule's lipophilicity, which can influence its absorption and distribution within biological systems.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the amide bond between the benzothiazole amine and the carboxylic acid derivative of thiophene, followed by esterification to introduce the methyl group at the terminal carboxyl position. These reactions are typically conducted under controlled conditions to ensure high yield and purity, with catalysts such as palladium complexes often employed to facilitate key transformations.

The potential biological activity of Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate has been preliminarily explored through computational modeling and in vitro assays. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in pathological processes. For instance, its benzothiazole moiety could interact with bacterial enzymes involved in metabolic pathways, while the thiophene ring may engage with mammalian receptors mediating inflammatory responses. Such interactions are being investigated further to identify novel therapeutic opportunities.

The compound's stability under various storage conditions is another critical aspect that has been scrutinized. Experiments have been conducted to assess its degradation profiles under light exposure, temperature fluctuations, and humidity variations. These studies are essential for determining optimal storage protocols and ensuring that the compound retains its integrity during transport and utilization in research settings. The methyl ester group appears to contribute positively to stability by reducing susceptibility to hydrolysis compared to free carboxylic acids.

In parallel with synthetic chemistry efforts, analytical techniques have been employed to elucidate the structural properties of Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate. High-resolution mass spectrometry (HRMS) has confirmed its molecular weight and fragmentation patterns consistent with the proposed structure. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into proton and carbon environments within the molecule. Additionally, X-ray crystallography has been utilized to determine its three-dimensional conformation when crystalline forms are available.

The pharmaceutical industry's interest in heterocyclic compounds like Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate is driven by their versatility as pharmacophores. Researchers are increasingly employing combinatorial chemistry and library synthesis approaches to generate diverse derivatives for screening purposes. This compound represents a valuable addition to such libraries due to its unique structural features that may not be present in commercially available molecules.

Future directions for research on this compound include exploring its interactions with complex biological systems through cell-based assays and animal models. By evaluating its efficacy against specific disease-related targets, scientists can gain insights into potential therapeutic applications ranging from infectious diseases to chronic conditions characterized by inflammation or dysregulation of cellular processes.

The development of new synthetic routes is also anticipated to streamline production processes for Methyl 2-(1,3-benzothiazole-2-amido)-4,5-dimethylthiophene-3-carboxylate while improving yields and reducing costs associated with traditional methods. Advances in green chemistry principles may further enhance sustainability by minimizing waste generation during synthesis through catalytic methods or solvent-free reactions where feasible.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd